Cas no 67362-99-6 (3-Benzothiazol-2-yl-benzonitrile)

• Product Name: 3-Benzothiazol-2-yl-benzonitrile
• CAS No: 67362-99-6
• MF: C₁₄H₈N₂S
• MW: 236.291721343994
• CID: 965894
• PubChem ID: 14813269
• Update Time: 2025-04-19

3-Benzothiazol-2-yl-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Benzothiazol-2-yl-benzonitrile
• 3-(1,3-benzothiazol-2-yl)benzonitrile
• 2-(3-cyanophenyl)benzothiazole
• 2-<3-Cyan-phenyl>-benzothiazol
• Benzonitrile,3-(2-benzothiazolyl)
• AKOS005062590
• 67362-99-6
• SCHEMBL25566952
• DTXSID40564313
• HS-5968
• 3-(Benzo[d]thiazol-2-yl)benzonitrile

• Inchi： 1S/C14H8N2S/c15-9-10-4-3-5-11(8-10)14-16-12-6-1-2-7-13(12)17-14/h1-8H
• InChI Key： TVVTWDUBURSZHJ-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=C(C#N)C=2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 236.04100
• Monoisotopic Mass: 236.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 64.92000
• LogP: 3.83498